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Introduction: Acoustic telemetry is a powerful methodology for studying the movement,
behavior, and survival of aquatic species.[1] This technology utilizes acoustic transmitters
(tags) surgically implanted in fish and a network of underwater acoustic receivers
(hydrophones) that detect and record the unique signals emitted by the tags.[1][2] By analyzing
the detection data, researchers can reconstruct movement pathways, identify critical habitats,
and understand how environmental factors influence fish behavior.[3][4] These methods are
particularly valuable for monitoring invasive carp species (such as Bighead, Silver, Grass, and
Common Carp), providing crucial data to inform management strategies, control their spread,
and protect native ecosystems.[3][5][6] The data can reveal aggregation sites, migration routes,
and responses to environmental changes, guiding targeted removal efforts and the placement
of deterrent barriers.[4][7]

Equipment Specifications

The acoustic telemetry system consists of two primary components: transmitters (tags) and
receivers.[2] The selection of specific equipment is dictated by the research objectives, the size
of the fish, and the characteristics of the study environment.

Acoustic Transmitters (Tags)

Acoustic tags are available in a variety of sizes, frequencies, and battery lives.[8] Larger tags
generally offer greater power output, leading to a longer detection range and operational life,
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but are only suitable for larger fish.[8][9] The choice of frequency is also critical; lower
frequencies (e.g., 69 kHz) are suitable for long-range detection in marine environments, while
higher frequencies (e.g., 180 kHz, 307 kHz) are often used in freshwater systems, especially in
high-noise environments like near dams.[8][10]

Table 1: Comparison of Acoustic Transmitter Specifications

Manufact
urer

Innovasea

(Vemco)

Model
Series/Ty

pe

V9 Coded

Frequenc
y

69 kHz

Size (mm)

9 (dia) x
29 (I)

Weight in
Air (9)

Est.
Battery
Life

~520
days[11]

Target
Applicati
on

Medium
to large-
bodied
fish, long-
term
studies.
[11][12]

Innovasea

(Vemco)

V-Series
Coded

180 kHz

Varies

Varies

1 month to

2 years

Small to
medium-
sized
species in
freshwater.

(8]

Innovasea
(HTI)

795-Series
Coded

307 kHz

Varies

Varies

Varies

High-flow,
high-noise
freshwater
environme
nts.[8]

| ATS | SS400 (Injectable) | 416.7 kHz | 3.38 (dia) x 15 (I) | 0.216 | Varies (duty cycling) |
Juvenile Salmonid Acoustic Telemetry System (JSATS), small fish.[13] |

Acoustic Receivers
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Receivers are moored in fixed locations to create a detection array.[14] They passively listen

for and record the signals from tagged fish that come within their detection range.[10] Some

models also have wireless capabilities to transmit data to the surface, avoiding the need for

physical retrieval for data download.[10]

Table 2: Comparison of Acoustic Receiver Specifications

Frequency Typical
Manufacturer Model T Key Feature
Compatibility Deployment
Robust,
. Freshwater
reliable .
and marine,
69 kHz or 180 standard for
Innovasea VR2W long-term
kHz presencelabse .
. passive
nce studies. L
monitoring.
[10]
High residency, ]
Fine-scale
for sub-meter o
Innovasea HR2 180 kHz o positioning
positioning _
experiments.
accuracy.[10]
Built-in
transmitter for Small rivers to
Innovasea VR2AR 69 kHz synchronization large ocean
and health projects.
status.

| Innovasea | VR4-UWM | 69 kHz | Underwater modem for remote data transmission.[10] |

Offshore, deep-water, or difficult-to-access sites. |

Experimental Designh & Planning

A successful telemetry study begins with a robust experimental design. Key considerations

include defining clear objectives, selecting an appropriate study site, and designing an effective

receiver array.

Defining Research Objectives
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The research questions guide all subsequent decisions. Common objectives for carp studies
include:

« |dentifying seasonal movement patterns and migration corridors.[15]

o Determining habitat use and preference (e.g., overwintering or spawning grounds).[3][16]
e Quantifying survival rates.[14]

o Evaluating the effectiveness of barriers or deterrents.[17]

» Understanding the influence of environmental variables (e.g., flow, temperature) on
movement.[5][16]

Study Site Selection & Range Testing

The study area's physical and acoustic properties will influence equipment performance. Before
full deployment, a range test is crucial to determine the detection efficiency of the receivers.
This involves placing a test tag at known distances from a receiver to understand the maximum
detection distance and identify potential acoustic shadow zones. Detection efficiency can range
from 0-100% based on environmental noise, obstructions, and mooring methods.[18] One
study reported a 34% detection probability at a 2,000 m receiver spacing.[2]

Receiver Array Design

The spatial arrangement of receivers determines the type of data collected.

o Gating/Barrier Arrays: A line of receivers across a river or migration route to detect the
passage of fish. This design is effective for monitoring movement between distinct areas.

o Grid Arrays: A two-dimensional network of receivers covering a specific area, such as a lake
or reservoir. This allows for the reconstruction of fish movement pathways within the array.[1]

o Cooperative Networks: Leveraging large-scale, multi-researcher arrays (like the Great Lakes
Acoustic Telemetry Observation System) can significantly expand the geographic scope of a
study.[3]

Protocols
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Protocol: Surgical Implantation of Acoustic Transmitters

Surgical implantation of transmitters into the body cavity is the most common attachment

method for long-term studies.[1][19] All procedures must be approved by the appropriate

institutional animal care and use committee.[12]

Materials:

Anesthetic (e.g., MS-222, AQUI-S®)

Surgical table or cradle with continuous water flow over gills

Sterilized surgical kit (scalpel, forceps, needle drivers)

Sterilized acoustic transmitters

Absorbable or non-absorbable monofilament sutures (e.g., 3-0 or 4-0 gauge).[12]
Topical antiseptic and antibiotic (e.g., tetracycline).[12]

Recovery tank with aerated water

Procedure:

Anesthesia: Anesthetize the carp in a water bath containing a calibrated dose of anesthetic
until it loses equilibrium and reflex response.

Positioning: Place the fish ventral side up in a surgical cradle. Ensure a continuous, low-flow
supply of water with a maintenance dose of anesthetic is pumped over the gills throughout
the procedure.

Incision: Make a small incision slightly off the ventral midline, approximately halfway between
the pelvic girdle and the anus.[12] The incision length should be about 1.5 times the diameter
of the transmitter.[12] Use the scalpel blade in an upward direction to avoid damaging
internal organs.[12]

Transmitter Insertion: Gently insert the sterilized transmitter into the peritoneal cavity.
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» Suturing: Close the incision using simple, interrupted stitches.[12] A surgeon's knot is
commonly used to secure the sutures.[12] Two or three stitches are typically sufficient for a
V9-sized tag.[12] Ensure knots are snug but do not cut into the tissue.

o Post-operative Care: A topical antibiotic can be applied to the incision. Some researchers
also inject a small amount of antibiotic into the body cavity.[12]

o Recovery: Transfer the fish to a well-aerated recovery tank. Monitor until it regains
equilibrium and normal swimming behavior, at which point it can be released back into its
environment.[20]

Protocol: Receiver Array Deployment and Mooring

Proper mooring is essential to prevent receiver loss and maximize data collection.[21] The
design must be robust enough to withstand currents, wave action, and potential boat traffic.[18]
[21]

Materials:

Acoustic receivers

Mooring line (e.g., heavy-duty rope or cable)

Anchor weights (e.g., concrete blocks, kedge anchors).[21]

Subsurface buoys

Acoustic releases (optional, for deep water)

GPS unit for recording deployment locations
Procedure:

» Select Mooring Location: Choose a location based on the array design and a site survey.
Avoid areas with heavy debris, thick vegetation, or high boat traffic that could entangle the
mooring line.[21]
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» Assemble Mooring: Attach the receiver to the mooring line. The receiver should be oriented
vertically to ensure optimal hydrophone performance.

» Attach Anchor: Securely fasten the anchor to the bottom of the mooring line. The weight
should be sufficient to hold the system in place during peak flow conditions.

o Deployment: Carefully lower the mooring system from a boat. Record the precise GPS
coordinates of the deployment location.

e Minimize Slack: In riverine environments, small weights can be attached to the mooring line
to minimize slack and reduce the risk of entanglement.[21]

Protocol: Data Retrieval and Management

Data must be downloaded from receivers periodically.

» Retrieval: Navigate to the receiver's GPS coordinates and retrieve the mooring. For receivers
with acoustic modems, data can be downloaded remotely.[10]

e Download: Connect the receiver to a computer and download the detection data using the
manufacturer's software.

» Redeployment: After downloading, check the receiver's battery life and redeploy it in the
exact same location.

» Data Backup and Storage: Immediately back up the raw data files. Store data in a structured
database. A common format includes columns for Tag ID, Receiver ID, Date, and Time.[22]

Data Analysis and Interpretation
Data Filtering

Raw acoustic data often contains false detections caused by signal collisions or environmental
noise. Before analysis, the data should be filtered to remove erroneous records. This may
involve removing single detections or detections that are biologically improbable (e.g., a fish
moving faster than its maximum possible speed).

Movement Metrics & Analysis

© 2025 BenchChem. All rights reserved. 7/11 Tech Support


https://academic.oup.com/najfm/article/25/2/429/7847272
https://www.innovasea.com/fish-tracking/products/acoustic-receivers/
https://fisheries.org/docs/books/55049C/14.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13450389?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Once filtered, the data can be used to calculate various metrics to describe carp movement.

o Residence Time: The amount of time a fish spends within the detection range of a specific

receiver.[23]

 Movement Rate: Calculated from the time elapsed between detections at different receivers

with known distances between them.

» Habitat Use: By correlating fish positions with habitat maps, researchers can determine

preferences for certain depths, substrates, or vegetation types.[16]

« Migration Timing: Gate arrays can pinpoint the timing of seasonal migrations.[15]

Table 3: Examples of Reported Movement Data for Carp Species

Species Location

Koi Carp New Zealand

Observation Citation

Travelled up to 232
km in a year, with

. [15]
daily rates up to 13

kml/day.

Common Carp River Murray, VIC

Majority (65%) were
resident, but some

[15]
moved up to 650 km

downstream.

Silver Carp James River, SD

Movement probability
increased from 59% to
94% with rising river

discharge.

Upper Mississippi
Bigheaded Carp R!op PP
iver

On average, 76% of
individuals remained 7]
within the same river

pool monthly.

| Common Carp | Pearl River, China | Showed a significant diel pattern, moving to shallower

habitats at night. |[16] |
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Advanced Analytical Techniques

o Network Analysis: This approach treats receivers as nodes and fish movements between
them as edges.[24] It is a powerful tool for visualizing connectivity between different habitats
and identifying key movement corridors.[24]

o State-Space Models: These models can estimate movement probabilities between different
river sections or pools and can be used to evaluate the performance of the telemetry array
itself.[7]

e Survival Analysis: Telemetry data can be used in mark-recapture models (e.g., Cormack-
Jolly-Seber) to estimate survival rates over time.[14]

Visualization of Experimental Workflow

The following diagram illustrates the logical flow of a typical acoustic telemetry study for
monitoring carp movement, from initial planning to final data interpretation.

Caption: Workflow for a carp acoustic telemetry study.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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